3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(1H-indol-4-yl)propanamide

• Molecular Formula: C20H18N4O3
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 3-(2,5-dioxo-3,4-dihydro-1H-1,4-benzodiazepin-3-yl)-N-(1H-indol-4-yl)propanamide
• InChI: InChI=1S/C20H18N4O3/c25-18(22-15-7-3-6-14-12(15)10-11-21-14)9-8-17-20(27)23-16-5-2-1-4-13(16)19(26)24-17/h1-7,10-11,17,21H,8-9H2,(H,22,25)(H,23,27)(H,24,26)
• InChI Key: VKJIBWZBKWQHSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(C(=O)N2)CCC(=O)NC3=CC=CC4=C3C=CN4

Description

3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(1H-indol-4-yl)propanamide is a benzodiazepinone-derived compound featuring a seven-membered 1,4-benzodiazepine ring fused to a benzene moiety. The structure includes a propanamide linker connecting the benzodiazepinone core to an indol-4-yl group. This compound’s design leverages the benzodiazepine scaffold’s conformational flexibility and the indole group’s capacity for hydrogen bonding and π-π interactions, which are critical for targeting central nervous system (CNS) receptors or enzymes.

Biological Activity

The compound 3-(2,5-dioxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-3-yl)-N-(1H-indol-4-yl)propanamide is a complex organic molecule that integrates structural features of both benzodiazepines and indoles. This unique dual structure may confer significant biological activities and therapeutic potential, particularly in the fields of neurology and oncology. This article reviews the biological activity of this compound based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{16}N_{4}O_{3}$, with a molecular weight of approximately 300.32 g/mol. Its structure includes a benzodiazepine core known for its interaction with GABA receptors and an indole moiety that may influence various biological pathways.

Property	Value
Molecular Formula	$C_{16}H_{16}N_{4}O_{3}$
Molecular Weight	300.32 g/mol
CAS Number	1217809-77-2

The benzodiazepine component enhances the inhibitory effects of gamma-aminobutyric acid (GABA) at GABA-A receptors in the central nervous system (CNS), which is linked to anxiolytic and sedative effects. The indole moiety may interact with various enzymes or receptors involved in cellular signaling pathways, potentially influencing cell proliferation and survival.

Biological Activities

Research indicates several biological activities associated with this compound:

• CNS Activity : The compound exhibits potential anxiolytic properties through GABAergic modulation.
• Antiproliferative Effects : Preliminary studies suggest that it may inhibit certain cancer cell lines by affecting cell cycle regulation.
• Enzyme Inhibition : Interaction studies have indicated possible inhibition of specific kinases involved in inflammatory responses.

Case Studies and Research Findings

Several studies have explored the biological activity of similar compounds within the benzodiazepine and indole classes:

• GABA Receptor Modulation : A study demonstrated that derivatives of benzodiazepines significantly enhance GABAergic activity, leading to increased inhibitory neurotransmission in neuronal cultures.
• Anticancer Properties : Research on related indole derivatives has shown that they can induce apoptosis in cancer cells by activating caspase pathways . The dual structure of our compound suggests it may share similar properties.
• Inflammatory Response Modulation : Compounds with similar structures have been noted to inhibit TNF-alpha-induced signaling pathways, indicating potential use in treating inflammatory diseases .

Comparative Analysis

To better understand the unique attributes of this compound, a comparison with structurally similar compounds is provided below:

Compound Name	Structural Features	Biological Activity	Unique Attributes
Diazepam	Benzodiazepine core	Anxiolytic	Widely studied; well-known effects
Omeprazole	Benzimidazole	Proton pump inhibitor	Used primarily for gastric issues
Albendazole	Benzimidazole	Antiparasitic	Broad-spectrum antiparasitic activity
Flumazenil	Benzodiazepine antagonist	Reversal of sedation	Specific antagonist properties

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The indole derivatives (target compound and Y042-6292) exhibit higher hydrogen bond donor counts (3 vs. The fluoren-2-yl substituent increases molecular weight (411.45) and hydrophobicity, likely reducing aqueous solubility (logSw < -3) compared to indole derivatives.

Stereochemistry :

• Y042-6292’s (3R) configuration vs. the (3S) isomer in may lead to divergent binding affinities. For example, R-configurations in benzodiazepines often favor GABA receptor binding, though this requires experimental validation.

Polar Surface Area (PSA) :

• The target compound’s PSA (~77 Ų) aligns with Y042-6292 (77.35 Ų), suggesting moderate blood-brain barrier permeability, whereas the methylsulfanylphenyl analog’s higher PSA (~85 Ų) may limit CNS penetration.

Pharmacological Potential (Inferred from Analogs)

• Indole-containing analogs (target compound, Y042-6292) are predicted to target 5-HT receptors or kinases due to indole’s prevalence in such inhibitors .
• Bulkier substituents (e.g., fluorene ) may shift activity toward non-CNS targets (e.g., tubulin polymerization inhibitors).